Cas no 106236-80-0 (Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-)
106236-80-0 structure
Product Name:Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
CAS No:106236-80-0
MF:C11H11N3O2
MW:217.223942041397
CID:97337
PubChem ID:46859209
Update Time:2025-04-18
Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
- Formamide, N-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-
- N-(3-Methyl-5-oxo-1-phenyl-2H-pyrazol-4-yl)formamide
- UNII-MHK65UC7JU
- MHK65UC7JU
- (5-Methyl-3-oxo-2-phenyl-1,2-dihydro-3H-pyrazole-4-yl)formamide
- 106236-80-0
- N-(2,5-Dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)formamide
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- Inchi: 1S/C11H11N3O2/c1-8-10(12-7-15)11(16)14(13-8)9-5-3-2-4-6-9/h2-7,13H,1H3,(H,12,15)
- InChI Key: IODOHLFZJQZMTR-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1C1C=CC=CC=1)NC=O
Computed Properties
- Exact Mass: 217.08523
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
106236-80-0 (Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-) Related Products
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